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Compound of Interest

Compound Name: 10-Methyl-10-deazaaminopterin

Cat. No.: B1664518 Get Quote

For Immediate Implementation: The proper disposal of 10-Methyl-10-deazaaminopterin, a

potent antineoplastic agent, is critical to ensure the safety of laboratory personnel and to

prevent environmental contamination. This guide provides essential, step-by-step procedures

for the safe handling and disposal of this compound and associated waste materials. All

personnel handling this substance must be thoroughly trained in these procedures and have

access to the appropriate personal protective equipment (PPE) and disposal supplies.

I. Hazard and Safety Data Overview
As a potent cytotoxic compound, 10-Methyl-10-deazaaminopterin presents significant health

risks. While a specific Safety Data Sheet (SDS) for this exact molecule is not readily available,

data from closely related analogs like Aminopterin and Methotrexate indicate high acute toxicity

and potential for reproductive harm.[1][2][3][4] All handling and disposal operations should be

conducted with the assumption that 10-Methyl-10-deazaaminopterin shares these hazardous

properties.
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Hazard
Classification

Description
Primary Route of
Exposure

Key Precautionary
Measures

Acute Toxicity (Oral)
Potentially fatal if

swallowed.[1]
Ingestion

Do not eat, drink, or

smoke in laboratory

areas. Wash hands

thoroughly after

handling.[4]

Reproductive Toxicity

May damage fertility

or the unborn child.[1]

[2][4]

Inhalation, Ingestion,

Skin Contact

Use of a certified

chemical fume hood is

mandatory. Wear

appropriate PPE,

including double

gloves, a lab coat, and

safety glasses.[5]

Environmental Hazard

Very toxic to aquatic

life with long-lasting

effects.[6]

Improper Disposal

Do not discharge

down the drain or into

the environment. All

waste must be

segregated and

treated as hazardous

chemical waste.

II. Experimental Protocol: Waste Segregation and
Disposal
The following protocol outlines the mandatory steps for the safe disposal of 10-Methyl-10-
deazaaminopterin and contaminated materials. This procedure is designed to minimize

exposure and ensure compliance with hazardous waste regulations.

A. Personal Protective Equipment (PPE) Requirements:

Gloves: Wear two pairs of chemotherapy-grade nitrile gloves.

Coat: A disposable, solid-front gown or a dedicated lab coat is required.
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Eye Protection: ANSI-rated safety glasses or a face shield must be worn.

Respiratory Protection: Use a certified chemical fume hood for all manipulations of the solid

compound or solutions.

B. Waste Stream Segregation:

Unused or Expired Compound:

Pure, unused, or expired 10-Methyl-10-deazaaminopterin must be disposed of as

hazardous chemical waste.

Do not mix with other waste streams.

The original container should be tightly sealed and placed in a secondary, labeled

container if necessary to prevent leakage.

Contaminated Solid Waste:

This stream includes items such as used vials, pipette tips, centrifuge tubes, and

contaminated absorbent pads.

Place all contaminated solid waste into a designated, leak-proof, and puncture-resistant

hazardous waste container.

This container must be clearly labeled as "Chemotherapeutic Waste" or "Cytotoxic Waste."

Contaminated Liquid Waste:

This includes any remaining solutions containing 10-Methyl-10-deazaaminopterin.

Collect all contaminated liquid waste in a dedicated, leak-proof, and shatter-resistant

container.

The container must be clearly labeled with the chemical name and the words "Hazardous

Waste."

Crucially, do not pour any liquid waste containing this compound down the drain.[7]
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Contaminated Sharps:

Needles, syringes, and other sharps contaminated with 10-Methyl-10-deazaaminopterin
must be placed directly into a designated, puncture-proof sharps container labeled for

chemotherapeutic waste.

Do not recap, bend, or break needles.

C. Final Disposal Procedure:

Ensure all waste containers are securely sealed.

Properly label all containers with the contents ("10-Methyl-10-deazaaminopterin Waste")

and the appropriate hazard symbols.

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Thoroughly decontaminate the work area after completing the disposal process.

Remove and dispose of PPE as contaminated solid waste.

Wash hands thoroughly with soap and water.

III. Visual Workflow for Disposal
The following diagram illustrates the logical flow for the proper segregation and disposal of

waste generated from work with 10-Methyl-10-deazaaminopterin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1664518#10-methyl-10-deazaaminopterin-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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